4-methoxy-3-methyl-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

• IUPAC Name: 4-methoxy-3-methyl-N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C22H20N2O5S/c1-14-12-16(9-11-19(14)28-3)30(26,27)23-15-8-10-20-17(13-15)22(25)24(2)18-6-4-5-7-21(18)29-20/h4-13,23H,1-3H3
• InChI Key: ROSWHNXRXLTJJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4N(C3=O)C)OC
• Molecular Formula: C22H20N2O5S
• Molecular Weight: 424.5 g/mol

Description

4-methoxy-3-methyl-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H20N2O5S and its molecular weight is 424.47. The purity is usually 95%.
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Scientific Research Applications

1. Photodynamic Therapy and Photosensitizers

Benzenesulfonamide derivatives have been explored for their potential in photodynamic therapy, especially in cancer treatment. The zinc phthalocyanine derivatives substituted with benzenesulfonamide groups are highlighted for their excellent fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. These characteristics make them suitable as Type II photosensitizers for photodynamic therapy in cancer treatment, providing an effective alternative therapy approach (Pişkin, Canpolat, & Öztürk, 2020).

2. Anticancer Activity

Several benzenesulfonamide derivatives have been synthesized and evaluated for their anticancer activity. Notably, microwave-assisted synthesis of benzenesulfonohydrazide and benzenesulfonamide cyclic imide hybrid molecules has led to compounds that exhibit promising anticancer activity against various human cancer cell lines. These studies emphasize the potential of benzenesulfonamide derivatives in developing new anticancer agents (Kumar et al., 2015).

3. Soil Contaminant Extraction

Benzenesulfonamide compounds are also used in the environmental sector for the extraction of contaminants from soil samples. An innovative method involving low-pressurized microwave-assisted extraction has been developed for the simultaneous determination of various emerging contaminants, including benzenesulfonamides, in soil. This method showcases the role of benzenesulfonamide compounds in environmental monitoring and contamination control (Speltini et al., 2016).

4. Antimicrobial and Carbonic Anhydrase Inhibitor Effects

Recent studies have synthesized new Schiff bases of Sulfa drugs and their metal complexes, which have shown significant antimicrobial activities and carbonic anhydrase inhibitor effects. The inhibition of carbonic anhydrase enzymes is crucial in various therapeutic applications, indicating the multifunctional potential of benzenesulfonamide derivatives (Alyar et al., 2018).